Cas no 2229433-10-5 (methyl 4-1-(aminooxy)ethyl-2-methylbenzoate)

• Product Name: methyl 4-1-(aminooxy)ethyl-2-methylbenzoate
• CAS No: 2229433-10-5
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6450413
• PubChem ID: 165638818
• Update Time: 2025-08-03

methyl 4-1-(aminooxy)ethyl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-1-(aminooxy)ethyl-2-methylbenzoate
• methyl 4-[1-(aminooxy)ethyl]-2-methylbenzoate
• EN300-1740408
• 2229433-10-5

• Inchi： 1S/C11H15NO3/c1-7-6-9(8(2)15-12)4-5-10(7)11(13)14-3/h4-6,8H,12H2,1-3H3
• InChI Key： BGINAMOMMLXIDC-UHFFFAOYSA-N
• SMILES： O(C(C)C1C=CC(C(=O)OC)=C(C)C=1)N

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 4-1-(aminooxy)ethyl-2-methylbenzoate

Comprehensive Overview of Methyl 4-1-(aminooxy)ethyl-2-methylbenzoate (CAS No. 2229433-10-5)

Methyl 4-1-(aminooxy)ethyl-2-methylbenzoate (CAS No. 2229433-10-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a methyl benzoate core modified with an aminooxyethyl substituent, which enhances its reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of novel drug candidates and crop protection agents.

In recent years, the demand for high-purity intermediates like methyl 4-1-(aminooxy)ethyl-2-methylbenzoate has surged, driven by advancements in precision medicine and sustainable agriculture. This compound’s ability to act as a linker or protecting group in organic synthesis makes it invaluable for creating targeted therapies. For instance, its aminooxy functionality is often exploited in bioconjugation techniques, a hot topic in antibody-drug conjugate (ADC) research. Such applications align with the growing trend of personalized therapeutics, a frequently searched term in scientific databases.

The synthesis of CAS No. 2229433-10-5 typically involves multi-step reactions, including esterification and functional group protection, to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, addressing the industry’s focus on QC/QA compliance. These methodologies are often discussed in forums and publications related to process chemistry, another trending keyword among researchers.

From an environmental perspective, the compound’s potential biodegradability and low toxicity profile make it a candidate for green chemistry initiatives. This aligns with global searches for eco-friendly synthesis methods, reflecting the shift toward sustainable manufacturing. Its derivatives are also being explored for bio-based materials, a niche yet rapidly growing sector.

In summary, methyl 4-1-(aminooxy)ethyl-2-methylbenzoate (CAS No. 2229433-10-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility in drug discovery, agrochemical development, and material science ensures its relevance in both academic and industrial settings. As research continues, this compound is poised to play a pivotal role in addressing challenges like drug resistance and food security, topics frequently queried in AI-driven literature reviews.